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Compound of Interest

Compound Name: (R)-Glycidyl phenyl ether

Cat. No.: B1332718 Get Quote

An In-depth Technical Guide to (R)-Glycidyl Phenyl Ether: Chemical Properties, Structure,

and Applications

Introduction
(R)-Glycidyl phenyl ether (CAS No: 71031-02-2) is a chiral epoxide that serves as a critical

building block in various fields of chemical synthesis. Its unique structure, featuring a reactive

oxirane (epoxide) ring and a phenoxymethyl group, makes it a versatile intermediate. This

compound is particularly valuable in asymmetric synthesis, where the introduction of a specific

stereocenter is crucial for the biological activity of the target molecule. This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, reactivity, and

key experimental methodologies associated with (R)-Glycidyl phenyl ether, tailored for

professionals in research, development, and pharmaceutical sciences.

Chemical Structure and Identification
(R)-Glycidyl phenyl ether is an organic molecule with the chemical formula C₉H₁₀O₂.

Structurally, it consists of a phenyl group linked via an ether bond to a glycidyl moiety. The

defining feature is the three-membered epoxide ring, which contains a chiral center at the C2

position with an (R) configuration. This chirality is crucial for its application in stereoselective

synthesis. The high reactivity of the compound is primarily attributed to the significant ring

strain of the epoxide group.

Caption: Molecular structure of (R)-Glycidyl phenyl ether.
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Table 1: Chemical Identifiers

Identifier Value Reference

IUPAC Name (2R)-2-(phenoxymethyl)oxirane

CAS Number 71031-02-2

Molecular Formula C₉H₁₀O₂

Synonyms

(R)-2-(Phenoxymethyl)oxirane,

(R)-1,2-Epoxy-3-

phenoxypropane

Isomeric SMILES
C1--INVALID-LINK--

COC2=CC=CC=C2

InChI

InChI=1S/C9H10O2/c1-2-4-

8(5-3-1)10-6-9-7-11-9/h1-

5,9H,6-7H2/t9-/m0/s1

InChI Key
FQYUMYWMJTYZTK-

VIFPVBQESA-N

Physicochemical Properties
(R)-Glycidyl phenyl ether is a colorless to nearly colorless clear liquid at room temperature. It

is characterized by a relatively high boiling point and low vapor pressure. While it is sparingly

soluble in water, it demonstrates good solubility in organic solvents like ether and benzene.

Table 2: Physicochemical Data
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Property Value Reference

Molecular Weight 150.17 g/mol

Physical State Colorless clear liquid

Boiling Point 245-247 °C

Melting Point 3.5 °C

Density 1.11 g/mL

Vapor Pressure 0.01 - 0.03 mmHg at 20 °C

Refractive Index (n20/D) 1.53

Optical Rotation ([α]20/D) -12 to -16° (c=1 in Ethanol)

Water Solubility 1 to 5 mg/mL

Flash Point >93.3 °C (>200 °F)

Reactivity and Applications
The chemical behavior of (R)-Glycidyl phenyl ether is dominated by the electrophilic nature of

the epoxide ring. The inherent ring strain makes the epoxide carbons susceptible to

nucleophilic attack, leading to ring-opening reactions. This reactivity is the foundation of its

utility in organic synthesis.
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Key Characteristics

(R)-Glycidyl Phenyl Ether + Nucleophile (Nu⁻) Nucleophilic Attack
on Epoxide Carbon

Relief of Ring Strain Ring-Opened ProductNew C-Nu Bond Formation

• Stereocenter is retained or inverted
  depending on reaction conditions.

• Forms the basis for polymerization
  and intermediate synthesis.

Click to download full resolution via product page

Caption: Generalized workflow of nucleophilic ring-opening.

Key Applications:

Asymmetric Synthesis: As a chiral building block, it is instrumental in the synthesis of

optically active pharmaceuticals and complex natural products. The epoxide can be opened

by various nucleophiles to introduce a new stereocenter with high enantioselectivity.

Polymer Chemistry: It serves as a monomer in cationic and ring-opening polymerization

reactions to produce novel chiral polymers. These polymers can possess unique properties,

such as enhanced thermal stability and optical activity, making them suitable for applications

in drug delivery and separation science.

Epoxy Resins: It is used as a reactive diluent or co-monomer in the formulation of epoxy

resins for high-performance coatings, adhesives, and composite materials. Its inclusion can

enhance the mechanical and thermal properties of the final cured product.

Experimental Protocols
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Synthesis Protocol: Two-Step Phenol-Epichloropropane
Reaction
A common industrial synthesis involves a two-step process starting from phenol and

epichloropropane. This method allows for controlled reaction conditions and high yields.

To cite this document: BenchChem. [(R)-Glycidyl phenyl ether chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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